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Compound of Interest

Compound Name: Propyl! acetoacetate

Cat. No.: B031498

Propyl Acetoacetate: A Technical Guide to its
Physical Properties

For researchers, scientists, and professionals in drug development, a precise understanding of
the physical properties of chemical compounds is fundamental. This technical guide provides
an in-depth overview of the boiling point and density of propyl acetoacetate, complete with
experimental protocols and visual workflows.

Core Physical Properties

Propyl acetoacetate, also known as propyl 3-oxobutanoate, is an organic compound with key
physical characteristics that are crucial for its handling, application, and purification in a
laboratory setting.

Data Summary

The boiling point and density of propyl acetoacetate are summarized below. It is critical to
note the conditions under which these values were measured, as they can significantly
influence the results.
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Physical Property Value Conditions
Boiling Point 193 °C at 760 mmHg[1]
60-62 °C at 10 Torr[2]

Density 0.996 g/cm?3 Not specified[1]
0.9673 g/cm3 at 16 °C[2]

Experimental Protocols

Accurate determination of physical properties relies on meticulous experimental technique. The

following sections detail the methodologies for measuring the boiling point and density of

liquids like propyl acetoacetate.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure.[3] Several methods can be employed for its determination, with the choice often

depending on the sample volume available.

Micro-Reflux Method

This method is suitable for small sample volumes (approximately 0.5 mL).[4]

o Sample Preparation: A small magnetic stir bar is added to a test tube containing about 0.5

mL of the liquid sample.[4]

o Apparatus Setup: The test tube is placed in a heating block on a hot plate stirrer. A

thermometer is positioned with its bulb about 1 cm above the liquid's surface.[4]

» Heating and Observation: The sample is gently heated while stirring. The boiling point is the

stable temperature at which a ring of condensing vapor is observed on the test tube walls,

level with the thermometer bulb.[4]

Capillary Method
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This technique is another common approach for determining the boiling point of a small amount
of liquid.

o Sample Preparation: A few milliliters of the liquid are placed in a small test tube. A capillary
tube, sealed at one end, is placed open-end down into the liquid.[5]

e Apparatus Setup: The test tube assembly is attached to a thermometer and heated in a
water bath.[5]

e Heating and Observation: As the liquid heats, a stream of bubbles will emerge from the
capillary tube. The heat source is then removed. The boiling point is the temperature at
which the liquid begins to enter the capillary tube as it cools.[5]

Determination of Density

Density is a fundamental physical property defined as mass per unit volume. The most
straightforward method for determining the density of a liquid involves measuring the mass of a
precisely known volume.

e Measure Volume: An accurate volume of the liquid is measured using a volumetric pipette or
a graduated cylinder. For higher accuracy, a pipette is preferred.[6][7]

e Measure Mass:

o The mass of an empty, dry beaker or density bottle (pycnometer) is measured on an
analytical balance.[6][8]

o The measured volume of the liquid is added to the container.
o The combined mass of the container and the liquid is then measured.[6]

o Calculate Density: The mass of the liquid is determined by subtracting the mass of the empty
container from the combined mass. The density is then calculated using the formula: p=m /
V, where p is density, m is mass, and V is volume.[6] For accurate results, it is recommended
to repeat the measurement and calculate an average.[6]

Visualized Workflows
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The following diagrams, generated using the DOT language, illustrate the logical flow of the
experimental protocols described above.

Micro-Reflux Method

Prepare Sample:
0.5 mL liquid + stir bar
in test tube

Setup Apparatus:
Test tube in heating block,
thermometer above liquid

Gently Heat & Stir

Observe for Reflux:
Stable vapor condensation ring

Record Temperature
as Boiling Point

Capillary Method

Prepare Sample:
Liquid in test tube with
inverted sealed capillary

Setup Apparatus:
Attach to thermometer,
immerse in water bath

Heat Slowly

Observe Steady Stream
of Bubbles

Remove Heat & Cool

Observe Liquid Entering
Capillary Tube

Record Temperature
as Boiling Paint
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Experimental workflows for boiling point determination.
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'

Add Measured Volume
of Liquid to Container

'

Weigh Container
with Liquid (m2)

'
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'

Calculate Density:
p=m/V
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Experimental workflow for density determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031498?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

